Cas no 54431-33-3 (1-tert-butylazetidin-3-ol hydrochloride)

1-tert-butylazetidin-3-ol hydrochloride structure
54431-33-3 structure
Product Name:1-tert-butylazetidin-3-ol hydrochloride
CAS No:54431-33-3
MF:C7H16ClNO
MW:165.661041259766
CID:941220
PubChem ID:24195979
Update Time:2025-04-19

1-tert-butylazetidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butylazetidin-3-ol hydrochloride
    • F2147-0599
    • SCHEMBL22408671
    • 1-(tert-Butyl)azetidin-3-ol hydrochloride
    • 1-tert-Butylazetidin-3-ol--hydrogen chloride (1/1)
    • NSC206628
    • AKOS024015928
    • 3-Azetidinol, 1-(1,1-dimethylethyl)-, hydrochloride
    • DTXSID60969568
    • 1-tert-butylazetidin-3-ol;hydrochloride
    • 54431-33-3
    • n-tert-butyl-3-hydroxyazetidine hydrochloride
    • NSC-206628
    • MDL: MFCD16661037
    • Inchi: 1S/C7H15NO.ClH/c1-7(2,3)8-4-6(9)5-8;/h6,9H,4-5H2,1-3H3;1H
    • InChI Key: SULAQIPCRIBAKU-UHFFFAOYSA-N
    • SMILES: Cl.OC1CN(C1)C(C)(C)C

Computed Properties

  • Exact Mass: 165.09218
  • Monoisotopic Mass: 165.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 100
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47

1-tert-butylazetidin-3-ol hydrochloride Pricemore >>

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